N-cyclohexyl-2-ethoxy-N-ethylacetamide

• IUPAC Name: N-cyclohexyl-2-ethoxy-N-ethylacetamide
• InChI: InChI=1S/C12H23NO2/c1-3-13(12(14)10-15-4-2)11-8-6-5-7-9-11/h11H,3-10H2,1-2H3
• InChI Key: GXWMKSQMQYHBSH-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)C(=O)COCC
• Molecular Formula: C12H23NO2
• DSSTOX Substance ID: DTXSID301283694
• Molecular Weight: 213.32 g/mol
• CAS RN: 600140-13-4

Description

The scientific exploration into the synthesis, molecular structure analysis, chemical reactions, and properties of cyclohexane derivatives and related compounds is a vibrant area of research. These compounds are of significant interest due to their versatile applications in materials science, pharmacology, and organic synthesis.

Synthesis Analysis

The synthesis of cyclohexane derivatives often involves cyclization reactions, employing strategies such as cold concentrated sulfuric acid treatments or the Leuckart reaction. For example, cyclization of ethyl (E)/(Z)-[2-(1-cyclohexen-1-yl)cyclohexylidene]cyanoacetate yields several octahydrophenanthrene derivatives through a series of reactions including decarboxylation and nitrile cyclization (Wilamowski et al., 1995). Additionally, the synthesis of N-[2-(1-pyrrolidinyl)ethyl]acetamides indicates the importance of conformational analysis in developing compounds with desired biological activities (Costello et al., 1991).

Molecular Structure Analysis

The molecular structure of cyclohexane derivatives is often elucidated through crystallography and spectroscopic methods, revealing configurations that are crucial for their chemical reactivity and biological activity. For instance, the crystal structure of ethyl 6-(6-methoxy-2-naphthyl)-2-oxo-4-(2-thienyl)cyclohex-3-ene-1-carboxylate shows a distorted half-chair conformation of the cyclohexenone ring, emphasizing the impact of molecular structure on chemical properties (Li et al., 2009).

Chemical Reactions and Properties

Cyclohexane derivatives undergo a variety of chemical reactions, including N-dealkylation, hydroxylation, oxidation, reduction, and dehydration. These reactions are pivotal for modifying the chemical properties of the compounds for specific uses, such as in drug development or as intermediates in organic synthesis processes (Hu et al., 2023).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, boiling points, and solubility, are closely tied to their molecular structures. These properties are essential for determining the compounds' applications in various industries and research fields.

Chemical Properties Analysis

The chemical properties, including reactivity with other substances and stability under different conditions, are crucial for their application in synthesis and pharmaceuticals. For example, the Leuckart synthesis of acetamide derivatives highlights the role of substituent groups in determining the compounds' cytotoxic, anti-inflammatory, analgesic, and antipyretic activities (Rani et al., 2016).

Scientific Research Applications

Chemical Reactivity and Synthesis Utility

N-cyclohexyl-2-ethoxy-N-ethylacetamide is an important intermediate in the synthesis of various heterocyclic systems, underscoring its significance in medicinal chemistry and drug development. Its versatile chemical structure facilitates the construction of complex molecules, making it a valuable synthon in heterocyclic synthesis. The utility of this compound derivatives extends to the preparation of compounds that are otherwise challenging to synthesize, showcasing its pivotal role in advancing synthetic chemistry and pharmaceutical sciences (Fadda, Bondock, & Rabie, 2008).

Environmental and Analytical Applications

In the realm of environmental science, this compound derivatives contribute to the analysis of nitrogenous disinfection by-products (N-DBPs) in water treatment processes. These compounds serve as precursors or indicators in the detection and control of N-DBPs, which include nitrosamines and haloacetonitriles, among others. Their presence in drinking water is of concern due to high toxicity levels; thus, understanding their formation and devising methods for their removal or reduction is crucial. Research in this area is focused on the occurrence, control, and analytical methods for N-DBPs, aiming to improve water quality and safety (Bond, Templeton, & Graham, 2012; Bond, Huang, Templeton, & Graham, 2011).

Pharmacological and Therapeutic Insights

While the direct pharmacological applications of this compound itself are not highlighted in the available literature, the study of its derivatives and related compounds provides valuable insights into therapeutic mechanisms. For instance, the exploration of ketamine and its metabolites, which share structural similarities with arylcyclohexylamines, sheds light on potential antidepressant effects and neuroprotective properties. Such research contributes to understanding the molecular basis of drug action and the development of new therapeutic strategies for treating various conditions, including depression and chronic pain (Zanos et al., 2018).